Cas no 1849315-60-1 (N-(4-Methylpent-1-yn-3-yl)thietan-3-amine)

• Product Name: N-(4-Methylpent-1-yn-3-yl)thietan-3-amine
• CAS No: 1849315-60-1
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 4770310
• Update Time: 2026-02-26

N-(4-Methylpent-1-yn-3-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylpent-1-yn-3-yl)thietan-3-amine

• Inchi： 1S/C9H15NS/c1-4-9(7(2)3)10-8-5-11-6-8/h1,7-10H,5-6H2,2-3H3
• InChI Key： BWSALJKOIWPTSX-UHFFFAOYSA-N
• SMILES： S1CC(C1)NC(C#C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes

Additional information on N-(4-Methylpent-1-yn-3-yl)thietan-3-amine

Introduction to N-(4-Methylpent-1-yn-3-yl)thietan-3-amine (CAS No. 1849315-60-1)

N-(4-Methylpent-1-yn-3-yl)thietan-3-amine, a compound with the chemical identifier CAS No. 1849315-60-1, represents a significant advancement in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular medicine. The presence of a thietane core appended with a terminal alkyne group and an amine functionality introduces a versatile scaffold for further chemical manipulation and biological exploration.

The structural motif of N-(4-Methylpent-1-yn-3-yl)thietan-3-amine is particularly noteworthy for its ability to interact with biological targets in novel ways. The thietane ring, a sulfur-containing heterocycle, is known for its stability and prevalence in natural products, while the terminal alkyne functionality offers opportunities for further derivatization through cross-coupling reactions. These features make the compound an attractive candidate for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. Thietane derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The amine group in N-(4-Methylpent-1-yn-3-yl)thietan-3-amine further extends its utility by allowing the formation of hydrogen bonds and ionic interactions with biological targets, thereby enhancing its potential as a pharmacophore.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The unique combination of structural elements—thietane core, terminal alkyne, and amine group—provides a rich platform for medicinal chemists to explore. For instance, the alkyne moiety can be readily functionalized via Sonogashira coupling or other transition-metal-catalyzed reactions, enabling the introduction of additional pharmacophoric elements or tags for imaging and diagnostics.

Recent studies have highlighted the importance of scaffold diversity in drug discovery programs. Compounds like N-(4-Methylpent-1-yn-3-yl)thietan-3-amine exemplify how structural innovation can lead to the identification of new leads with improved pharmacokinetic profiles and reduced toxicity. The thietane ring, being part of many bioactive natural products, suggests that derivatives of this compound may exhibit favorable metabolic stability and bioavailability.

The amine functionality also opens avenues for prodrug design, where the amine group can be protected during synthetic processes and later activated in vivo to release the active drug moiety. This approach can enhance drug delivery systems by improving solubility or targeting specific tissues or cellular compartments. Additionally, the presence of both electrophilic and nucleophilic centers in this compound allows for diverse synthetic strategies, making it a versatile building block for complex molecule construction.

In the context of modern drug discovery, computational methods play an increasingly pivotal role in guiding synthetic routes and predicting biological activity. Molecular modeling studies have indicated that N-(4-Methylpent-1-yn-3-yl)thietan-3-amine may interact with target proteins through multiple binding modes, increasing its potential as a lead compound. These insights are derived from simulations that predict favorable interactions between the thietane core and hydrophobic pockets in proteins, as well as between the amine group and polar residues.

The synthesis of this compound has been optimized to ensure high yields and purity, which are critical for subsequent biological evaluation. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks with remarkable precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in assembling the desired structure efficiently. Moreover, modern purification techniques like flash chromatography and recrystallization ensure that the final product meets stringent quality standards.

Beyond its pharmaceutical applications, N-(4-Methylpent-1-yn-3-y/thietanethiotan)-amine has potential uses in materials science and chemical biology. For example, its ability to undergo selective functionalization makes it a valuable intermediate for designing probes that can study protein-protein interactions or enzyme mechanisms. The alkyne group can be incorporated into biosensors or fluorescent probes that report on cellular processes in real-time.

The compound's versatility also extends to its role as a catalyst or ligand in organic transformations. Heterocyclic compounds are often employed as ligands in transition-metal catalysis due to their ability to stabilize metal centers while facilitating desired reactions. N-(4-Methylpenten-thiotan)-amine could serve as a ligand precursor for developing new catalysts that improve reaction efficiency or selectivity.

Future research directions may explore derivatization strategies that enhance the pharmacological properties of this compound further. For instance, introducing additional functional groups could modulate solubility or improve metabolic stability. Additionally, exploring analogs with different substituents on the thietane ring may reveal new biological activities or mechanisms of action.

The integration of machine learning and artificial intelligence into drug discovery is transforming how new compounds are designed and evaluated. By leveraging large datasets and predictive models, researchers can accelerate the identification of promising candidates like N-(4-Methylpenten-thiotan)-amine. These computational tools can suggest optimal synthetic routes and predict potential biological activities before experimental validation is necessary.

In conclusion, N-(4-Methylpenten-thiotan)-amine (CAS No. 1849315601) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features—thietane core, terminal alkyne, amine group—make it a versatile scaffold for further chemical exploration. With ongoing research aimed at optimizing its synthesis and evaluating its biological activity, this compound holds promise as both a lead molecule and a valuable intermediate. As our understanding of molecular interactions continues to evolve, N-(4-Methylpenten-thiotan)-amine is poised to play an important role In future drug development efforts.